Cas no 1427080-80-5 (5-chloro-6-(propan-2-yloxy)pyridine-3-sulfonyl chloride)

• Product Name: 5-chloro-6-(propan-2-yloxy)pyridine-3-sulfonyl chloride
• CAS No: 1427080-80-5
• MF: C₈H₉Cl₂NO₃S
• MW: 270.132959127426
• CID: 5833930
• PubChem ID: 122200785
• Update Time: 2025-06-21

5-chloro-6-(propan-2-yloxy)pyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-chloro-6-(propan-2-yloxy)pyridine-3-sulfonyl chloride
• EN300-1990011
• 1427080-80-5

• Inchi： 1S/C8H9Cl2NO3S/c1-5(2)14-8-7(9)3-6(4-11-8)15(10,12)13/h3-5H,1-2H3
• InChI Key： MSKVVQFMARVTOX-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN=C1OC(C)C)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 268.9680197g/mol
• Monoisotopic Mass: 268.9680197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.6Ų

Additional information on 5-chloro-6-(propan-2-yloxy)pyridine-3-sulfonyl chloride

Introduction to 5-chloro-6-(propan-2-yloxy)pyridine-3-sulfonyl chloride (CAS No. 1427080-80-5) and Its Emerging Applications in Chemical Biology

5-chloro-6-(propan-2-yloxy)pyridine-3-sulfonyl chloride, identified by the CAS number 1427080-80-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine sulfonyl chloride class, characterized by its sulfonyl chloride functional group and a propyl ether side chain, which contribute to its unique reactivity and utility in synthetic chemistry. The presence of both electron-withdrawing and electron-donating groups in its molecular structure makes it a versatile intermediate for the development of novel bioactive molecules.

The sulfonyl chloride moiety in this compound is particularly noteworthy, as it serves as a highly reactive electrophile in nucleophilic substitution reactions. This property allows for the facile introduction of sulfonyl groups into various biomolecules, including peptides, proteins, and heterocyclic scaffolds. Such modifications are crucial in drug design, where sulfonamides are known for their broad spectrum of biological activities, ranging from antimicrobial to anti-inflammatory effects. The chloro substituent on the pyridine ring further enhances the electrophilicity of the sulfonyl group, facilitating its participation in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

The propan-2-yloxy (isopropyl ether) group at the 6-position of the pyridine ring introduces steric bulk and lipophilicity to the molecule, which can influence its solubility, metabolic stability, and interaction with biological targets. This feature is particularly valuable in medicinal chemistry, where optimizing physicochemical properties is essential for achieving desired pharmacokinetic profiles. Recent studies have highlighted the role of such ether-containing intermediates in enhancing drug delivery systems, particularly in formulations requiring controlled release or targeted delivery to specific tissues.

In recent years, 5-chloro-6-(propan-2-yloxy)pyridine-3-sulfonyl chloride has been explored as a key building block in the synthesis of small-molecule inhibitors targeting enzyme-catalyzed pathways relevant to human diseases. For instance, researchers have leveraged its reactivity to develop sulfonamide-based inhibitors of proteases involved in cancer progression. The pyridine core is a common motif in kinase inhibitors, and modifications at the 3-sulfonyl position have been shown to improve binding affinity and selectivity. The isopropyl ether side chain has been found to modulate binding interactions by influencing conformational flexibility, which is critical for achieving high enzymatic efficiency.

Moreover, advances in computational chemistry have enabled the rational design of derivatives of 5-chloro-6-(propan-2-yloxy)pyridine-3-sulfonyl chloride by predicting their binding modes to protein targets. Molecular docking studies have revealed that subtle changes in the substitution pattern can significantly alter receptor affinity without compromising potency. This underscores the importance of structural optimization in drug discovery pipelines. The compound’s compatibility with modern synthetic methodologies, such as flow chemistry and microwave-assisted synthesis, has also contributed to its popularity among medicinal chemists seeking efficient routes to complex sulfonamide derivatives.

The pharmaceutical industry has been particularly interested in 5-chloro-6-(propan-2-yloxy)pyridine-3-sulfonyl chloride due to its potential applications in treating neurological disorders. Pyridine-based scaffolds are well-documented for their ability to cross the blood-brain barrier, making them suitable candidates for central nervous system (CNS) drug development. Researchers have synthesized analogs of this compound that exhibit inhibitory activity against enzymes implicated in neurodegenerative diseases such as Alzheimer’s and Parkinson’s. The sulfonyl chloride functionality allows for further derivatization into amides or other pharmacophores that enhance CNS penetration and reduce off-target effects.

In addition to its role in drug discovery, 5-chloro-6-(propan-2-yloxy)pyridine-3-sulfonyl chloride has found utility in materials science and agrochemical research. Its ability to act as a sulfonation agent has been exploited in producing dyes and corrosion inhibitors. The compound’s stability under various reaction conditions makes it a preferred choice for industrial applications where high yields and reproducibility are essential. Recent patents have highlighted its use as an intermediate in synthesizing novel herbicides that target specific enzymatic pathways in plants without harming beneficial organisms.

The synthesis of 5-chloro-6-(propan-2-yloxy)pyridine-3-sulfonyl chloride typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Key steps include chlorosulfonation followed by nucleophilic substitution with isopropanol or other alkoxides under controlled conditions. Optimization of reaction parameters such as temperature, solvent choice, and catalyst systems has been critical to achieving high regioselectivity and minimizing byproduct formation. Advances in green chemistry principles have also led to the development of solvent-free or aqueous-based synthetic routes, aligning with global efforts toward sustainable chemical manufacturing.

Economic considerations play a significant role in the industrial production of 5-chloro-6-(propan-2-yloxy)pyridine-3-sulfonyl chloride, with costs influenced by raw material availability and scalability of synthetic processes. Manufacturers must balance quality control with cost-efficiency to remain competitive in pharmaceutical markets where price pressures are intense. Collaborative research initiatives between academia and industry have aimed at streamlining production methods while maintaining stringent purity standards required for therapeutic applications.

The future prospects of 5-chloro-6-(propan-2-yloxy)pyridine-3-sulfonyl chloride are promising, given its versatility as an intermediate and its potential applications across multiple domains of chemical research. Emerging technologies such as organometallic catalysis and biocatalysis offer new avenues for modifying this compound’s structure while preserving or enhancing its biological activity. As computational tools become more sophisticated, virtual screening methods will continue to accelerate the discovery process by identifying novel derivatives with tailored properties.

In conclusion,5-chloro-6-(propan-2-yloxy)pyridine-3-sulfonyl chloride (CAS No. 1427080-80-5) represents a valuable asset for synthetic chemists working on pharmaceuticals、agrochemicals、and advanced materials。 Its unique structural features enable diverse functionalization strategies，making it indispensable for developing innovative bioactive molecules。With ongoing research efforts focused on optimizing synthesis routes、expanding applications、and leveraging cutting-edge technologies，this compound is poised to remain at forefront scientific endeavors well into future。